Cas no 1507206-34-9 (4,5-Dichloro-2-fluorobenzylamine)

• Product Name: 4,5-Dichloro-2-fluorobenzylamine
• CAS No: 1507206-34-9
• MF: C₇H₆Cl₂FN
• MW: 194.033643245697
• CID: 4990052
• Update Time: 2025-06-11

4,5-Dichloro-2-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-2-fluorobenzylamine

• Inchi： 1S/C7H6Cl2FN/c8-5-1-4(3-11)7(10)2-6(5)9/h1-2H,3,11H2
• InChI Key： MBCAZHIDWTTZNI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=C1)CN)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 2.1
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4,5-Dichloro-2-fluorobenzylamine

4,5-Dichloro-2-fluorobenzylamine (CAS No. 1507206-34-9): A Comprehensive Overview

4,5-Dichloro-2-fluorobenzylamine (CAS No. 1507206-34-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its dichloro and fluoro substitutions on the benzene ring, which confer specific reactivity and stability profiles that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 4,5-Dichloro-2-fluorobenzylamine consists of a benzene ring with two chlorine atoms at the 4 and 5 positions and a fluorine atom at the 2 position, attached to a primary amine group. This configuration imparts a high degree of functional versatility, making it an attractive starting material for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. The presence of multiple halogen substituents also facilitates various chemical transformations, such as nucleophilic substitution and cross-coupling reactions.

In the realm of pharmaceutical research, 4,5-Dichloro-2-fluorobenzylamine has been explored for its potential as a building block in the development of novel therapeutic agents. Recent studies have highlighted its utility in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of 4,5-dichloro-2-fluorobenzylamine derivatives that exhibited potent inhibitory activity against specific kinases involved in cancer progression. These findings underscore the compound's potential as a lead molecule for further drug discovery efforts.

Beyond its pharmaceutical applications, 4,5-Dichloro-2-fluorobenzylamine has also found use in the agrochemical industry. Its halogenated structure makes it suitable for the synthesis of herbicides and fungicides with enhanced efficacy and selectivity. A notable example is its role in the development of a new class of fungicides that target specific fungal enzymes, thereby reducing the risk of resistance development. This application highlights the compound's versatility and adaptability to different chemical contexts.

The synthetic accessibility of 4,5-Dichloro-2-fluorobenzylamine is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One such method involves the reaction of 4,5-dichloro-2-fluorobenzyl chloride with ammonia or an appropriate amine source under controlled conditions. This approach ensures high yields and purity levels, making it suitable for large-scale production.

In terms of safety and handling, 4,5-Dichloro-2-fluorobenzylamine should be managed with care due to its reactivity with certain chemicals and its potential to form hazardous byproducts under certain conditions. However, when proper safety protocols are followed, it can be handled safely in laboratory settings. It is important to note that while this compound is not classified as a hazardous material or controlled substance, appropriate personal protective equipment (PPE) should be used during handling to minimize exposure risks.

The environmental impact of 4,5-Dichloro-2-fluorobenzylamine is another area of ongoing research. Studies have shown that while it is relatively stable under normal environmental conditions, its degradation products should be monitored to ensure they do not pose ecological risks. Efforts are being made to develop more environmentally friendly synthetic methods and disposal practices to minimize any potential adverse effects.

In conclusion, 4,5-Dichloro-2-fluorobenzylamine (CAS No. 1507206-34-9) is a multifaceted compound with significant potential across various industries. Its unique chemical structure and reactivity profile make it an invaluable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. Ongoing research continues to uncover new applications and optimize existing processes involving this compound, solidifying its position as a key player in modern chemical synthesis.